Cas no 85392-07-0 (4-[(2,3-dihydro-5-benzofuranyl)methyl]piperazine-1-carbaldehyde)

4-[(2,3-dihydro-5-benzofuranyl)methyl]piperazine-1-carbaldehyde structure
85392-07-0 structure
Product name:4-[(2,3-dihydro-5-benzofuranyl)methyl]piperazine-1-carbaldehyde
CAS No:85392-07-0
MF:C14H18N2O2
MW:246.304923534393
CID:990369
PubChem ID:3020662

4-[(2,3-dihydro-5-benzofuranyl)methyl]piperazine-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-[(2,3-dihydro-5-benzofuranyl)methyl]piperazine-1-carbaldehyde
    • 4-(2,3-dihydro-1-benzofuran-5-ylmethyl)piperazine-1-carbaldehyde
    • V6MX586H2M
    • EINECS 286-865-7
    • NS00038917
    • DTXSID20234587
    • 1-Piperazinecarboxaldehyde, 4-[(2,3-dihydro-5-benzofuranyl)methyl]-
    • 4-[(2,3-Dihydro-5-benzofuranyl)methyl]-1-piperazinecarboxaldehyde
    • 4-((2,3-Dihydro-5-benzofuranyl)methyl)piperazine-1-carbaldehyde
    • 85392-07-0
    • INHPLXJZZJIRNN-UHFFFAOYSA-N
    • Inchi: InChI=1S/C14H18N2O2/c17-11-16-6-4-15(5-7-16)10-12-1-2-14-13(9-12)3-8-18-14/h1-2,9,11H,3-8,10H2
    • InChI Key: INHPLXJZZJIRNN-UHFFFAOYSA-N
    • SMILES: C1COC2=C1C=C(C=C2)CN3CCN(CC3)C=O

Computed Properties

  • Exact Mass: 246.137
  • Monoisotopic Mass: 246.137
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.8Ų
  • XLogP3: 1

Experimental Properties

  • Density: 1.272
  • Boiling Point: 417.2°C at 760 mmHg
  • Flash Point: 206.1°C
  • Refractive Index: 1.648

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